Cas no 318528-53-9 (Benzoic acid,3-cyano-4-ethoxy-, methyl ester)

• Product Name: Benzoic acid,3-cyano-4-ethoxy-, methyl ester
• CAS No: 318528-53-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 304997
• PubChem ID: 21956820
• Update Time: 2025-04-19

Benzoic acid,3-cyano-4-ethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-cyano-4-ethoxy-, methyl ester
• Benzoic acid, 3-cyano-4-ethoxy-, methyl ester (9CI)
• methyl 3-cyano-4-ethoxybenzoate
• Benzoic acid,3-cyano-4-ethoxy-,methyl ester
• SCHEMBL5874030
• 1262640-93-6
• 318528-53-9
• N16914
• FT-0731490

• Inchi： 1S/C11H11NO3/c1-3-15-10-5-4-8(11(13)14-2)6-9(10)7-12/h4-6H,3H2,1-2H3
• InChI Key： QROOLSGRAPIRGK-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(=O)OC)=CC=1C#N

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32000
• LogP: 1.74358